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This method validates the quantification of gemfibrozil incorporated into microemulsions and specifically

tested robustness against pH variation [1].

Validated Analytical Protocol Summary [1]:

Analytical Technique: UV Spectrophotometry
Wavelength (λmax): 276 nm

Analyte: Gemfibrozil (GFZ) in microemulsions (GFZ/MEs)
Solvent for Analysis: Absolute ethanol

Key Robustness Parameter Tested: pH variation

Quantitative Robustness Results: The method was deliberately challenged by varying the pH of the

analytical solution. The results showed a coefficient of variation (CV%) of less than 5%, confirming the

method's reliability despite deliberate changes in method parameters [1].

Parameter Varied Performance Outcome Acceptance Criterion Met

pH of the solution Coefficient of Variation (CV%) < 5% Yes

Detailed Experimental Protocol
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For researchers looking to implement or verify this robustness test, the experimental details are as follows

[1]:

Sample Preparation: Prepare gemfibrozil-loaded microemulsions. A stock solution of
gemfibrozil/microemulsion (GFZ/MEs) is made in absolute ethanol at a concentration of 250 mg/mL.

This is then diluted to concentrations ranging from 0.02 to 0.09 mg/mL using absolute ethanol.
Measurement: Absorbance of the samples is measured at 276 nm using a blank of absolute ethanol.

Robustness Testing: Analyze the samples while intentionally varying the pH from the standard
method conditions. The specific pH values tested are not detailed in the available summary.

Data Analysis: Calculate the precision (e.g., Coefficient of Variation - CV%) of the results obtained
under varied pH conditions. A CV% of less than 5% indicates the method is robust.

Experimental Workflow Diagram

The diagram below outlines the protocol for testing gemfibrozil method robustness against pH variation.
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Start Robustness Test

Prepare GFZ/MEs Stock Solution
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Measure Absorbance at 276 nm
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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